Cas no 899968-36-6 (N-(2-{2-(cyclohex-1-en-1-yl)ethylsulfamoyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-(2-{2-(cyclohex-1-en-1-yl)ethylsulfamoyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 899968-36-6
• MF: C₁₈H₂₄N₂O₅S
• MW: 380.458563804626
• CID: 5500170
• Update Time: 2025-07-02

N-(2-{2-(cyclohex-1-en-1-yl)ethylsulfamoyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxamide, N-[2-[[[2-(1-cyclohexen-1-yl)ethyl]amino]sulfonyl]ethyl]-
• N-(2-{2-(cyclohex-1-en-1-yl)ethylsulfamoyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C18H24N2O5S/c21-18(15-6-7-16-17(12-15)25-13-24-16)19-10-11-26(22,23)20-9-8-14-4-2-1-3-5-14/h4,6-7,12,20H,1-3,5,8-11,13H2,(H,19,21)
• InChI Key： JDPUKIUUYJLEND-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NCCS(NCCC3CCCCC=3)(=O)=O)=O)C=C2OC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-(2-{2-(cyclohex-1-en-1-yl)ethylsulfamoyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide

Comprehensive Analysis of N-(2-{2-(cyclohex-1-en-1-yl)ethylsulfamoyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide (CAS No. 899968-36-6)

The compound N-(2-{2-(cyclohex-1-en-1-yl)ethylsulfamoyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide (CAS No. 899968-36-6) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a cyclohexene ring and a benzodioxole moiety, this compound exhibits potential applications in targeting specific biological pathways. Researchers are particularly interested in its sulfamoyl and carboxamide functional groups, which are known to enhance binding affinity and metabolic stability in drug candidates.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine. The structural complexity of N-(2-{2-(cyclohex-1-en-1-yl)ethylsulfamoyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide makes it a promising candidate for investigating protein-protein interactions and signal transduction pathways. Its CAS No. 899968-36-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most intriguing aspects of this compound is its potential role in addressing neurodegenerative diseases and inflammatory disorders. The benzodioxole scaffold, in particular, has been linked to antioxidant and anti-inflammatory properties, which align with current trends in natural product-inspired drug design. Additionally, the cyclohexene moiety offers opportunities for further derivatization, enabling the development of analogs with improved pharmacokinetic profiles.

From a synthetic chemistry perspective, the preparation of N-(2-{2-(cyclohex-1-en-1-yl)ethylsulfamoyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide involves multi-step organic transformations, including sulfonylation and amide coupling reactions. These methods are widely discussed in peer-reviewed journals, highlighting the compound's significance in methodology development. Its CAS No. 899968-36-6 is often referenced in patents and research papers, underscoring its commercial and academic value.

The growing interest in targeted therapies and personalized medicine has further elevated the importance of compounds like N-(2-{2-(cyclohex-1-en-1-yl)ethylsulfamoyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide. Its potential applications extend to cancer research, where its ability to modulate specific enzymes could lead to breakthrough treatments. Researchers are also exploring its utility in bioimaging and diagnostic agents, leveraging its unique fluorescence properties.

In conclusion, N-(2-{2-(cyclohex-1-en-1-yl)ethylsulfamoyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide (CAS No. 899968-36-6) represents a fascinating area of study at the intersection of chemistry and biology. Its multifaceted applications, combined with the rising demand for innovative therapeutic agents, position it as a compound of enduring scientific and industrial relevance. Future research will likely uncover even more exciting possibilities for this remarkable molecule.